N-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-4-methylpiperazine-1-carboxamide

• IUPAC Name: N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-4-methylpiperazine-1-carboxamide
• InChI: InChI=1S/C18H24N4O4/c1-20-4-6-21(7-5-20)18(24)19-13-10-17(23)22(12-13)14-2-3-15-16(11-14)26-9-8-25-15/h2-3,11,13H,4-10,12H2,1H3,(H,19,24)
• InChI Key: HGXOWHCBTQHKRA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)NC2CC(=O)N(C2)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C18H24N4O4
• Molecular Weight: 360.4 g/mol

Description

N-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-4-methylpiperazine-1-carboxamide is a useful research compound. Its molecular formula is C18H24N4O4 and its molecular weight is 360.414. The purity is usually 95%.
The exact mass of the compound N-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-4-methylpiperazine-1-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-4-methylpiperazine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-4-methylpiperazine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Nonlinear Optical (NLO) Materials

• Details :
  • .

Catalyst in Organic Synthesis

• Details :
  • .

Biological Activity

• Details :
  • .

Anti-Inflammatory and Analgesic Properties

• Details :
  • .

Mechanism of Action

Target of Action

It has been suggested that the compound exhibits moderate to weak inhibition of cholinestrases and lipoxygenase enzymes . These enzymes play crucial roles in neurotransmission and inflammation, respectively.

Mode of Action

Its inhibitory effects on cholinestrases and lipoxygenase suggest that it may interfere with the catalytic activity of these enzymes, thereby modulating their respective biochemical pathways .

Biochemical Pathways

The compound’s inhibitory effects on cholinestrases suggest that it may affect the cholinergic system, which plays a key role in neurotransmission. By inhibiting cholinesterases, the compound could potentially increase the levels of acetylcholine, a neurotransmitter, in the synaptic cleft, thereby enhancing cholinergic transmission .

Similarly, by inhibiting lipoxygenase, the compound could potentially disrupt the metabolism of arachidonic acid, a key player in the inflammatory response. This could lead to a decrease in the production of leukotrienes, which are potent mediators of inflammation .

Pharmacokinetics

It is known that sulfonamides, a class of compounds to which this molecule belongs, are generally well absorbed from the gastrointestinal tract, metabolized in the liver, and excreted through bile or feces . These properties could potentially influence the bioavailability of the compound.

Result of Action

The molecular and cellular effects of the compound’s action are likely to be a consequence of its inhibitory effects on cholinestrases and lipoxygenase. Enhanced cholinergic transmission could potentially lead to improved cognitive function, while reduced leukotriene production could potentially lead to decreased inflammation .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could potentially influence the compound’s action, efficacy, and stability. For instance, extreme pH or temperature conditions could potentially affect the compound’s structure and, consequently, its ability to interact with its targets. Similarly, the presence of other molecules could potentially affect the compound’s absorption, distribution, metabolism, and excretion, thereby influencing its bioavailability .